Cas no 99840-78-5 (2(1H)-Quinoxalinone,3,4-dihydro-4-propyl-)

• Product Name: 2(1H)-Quinoxalinone,3,4-dihydro-4-propyl-
• CAS No: 99840-78-5
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 797384
• Update Time: 2024-02-01

2(1H)-Quinoxalinone,3,4-dihydro-4-propyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinoxalinone,3,4-dihydro-4-propyl-
• 2(1H)-Quinoxalinone,3,4-dihydro-4-propyl-(6CI)
• 4-propan-2-yl-1,3-dihydroquinoxalin-2-one
• 4-(1-METHYLETHYL)-3,4-DIHYDROQUINOXALIN-2(1H)-ONE
• 4-propyl-3,4-dihydro-1H-quinoxalin-2-one
• 2(1H)-Quinoxalinone, 3,4-dihydro-4-propyl-

• Inchi： 1S/C11H14N2O/c1-2-7-13-8-11(14)12-9-5-3-4-6-10(9)13/h3-6H,2,7-8H2,1H3,(H,12,14)
• InChI Key： NTCZNMWNBFBWIR-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)N(CCC)CC1=O

Computed Properties

• Exact Mass: 190.111
• Monoisotopic Mass: 190.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2

Experimental Properties

• Density: 1.093±0.06 g/cm3(Predicted)
• Melting Point: 97-99 °C
• Boiling Point: 362.9±35.0 °C(Predicted)
• pka: 14.09±0.20(Predicted)